Cas no 1249838-46-7 (Benzenemethanesulfonamide, α-(2-methylpropyl)-)

• Product Name: Benzenemethanesulfonamide, α-(2-methylpropyl)-
• CAS No: 1249838-46-7
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5282260
• Update Time: 2025-06-11

Benzenemethanesulfonamide, α-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-phenylbutane-1-sulfonamide
• Benzenemethanesulfonamide, α-(2-methylpropyl)-

• Inchi： 1S/C11H17NO2S/c1-9(2)8-11(15(12,13)14)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H2,12,13,14)
• InChI Key： KYHHPKAEEMPFLK-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)CC(C)C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 2.1
• Topological Polar Surface Area: 68.5

Additional information on Benzenemethanesulfonamide, α-(2-methylpropyl)-

Recent Advances in the Study of Benzenemethanesulfonamide, α-(2-methylpropyl)- (CAS: 1249838-46-7)

Benzenemethanesulfonamide, α-(2-methylpropyl)- (CAS: 1249838-46-7) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of Benzenemethanesulfonamide, α-(2-methylpropyl)-, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a palladium-catalyzed coupling reaction, resulting in a 15% increase in overall yield compared to traditional methods. This advancement not only enhances the scalability of the compound but also reduces the environmental impact of its production, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

In addition to synthetic improvements, the pharmacological profile of Benzenemethanesulfonamide, α-(2-methylpropyl)- has been extensively investigated. A study published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that this compound exhibits potent inhibitory activity against carbonic anhydrase IX (CA IX), an enzyme overexpressed in various cancers. The researchers demonstrated that the compound's unique sulfonamide moiety and hydrophobic side chain contribute to its high binding affinity and selectivity for CA IX, making it a promising candidate for targeted cancer therapy. Further in vitro and in vivo studies are currently underway to evaluate its efficacy and safety in preclinical models.

The potential applications of Benzenemethanesulfonamide, α-(2-methylpropyl)- extend beyond oncology. A recent preprint on ChemRxiv highlighted its role as a modulator of inflammatory pathways. The study found that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings open new avenues for repurposing this compound in immunomodulatory therapies.

Despite these promising developments, challenges remain in the clinical translation of Benzenemethanesulfonamide, α-(2-methylpropyl)-. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Benzenemethanesulfonamide, α-(2-methylpropyl)- (CAS: 1249838-46-7) represents a versatile and pharmacologically active compound with broad therapeutic potential. Recent advancements in its synthesis, mechanistic understanding, and application across multiple disease areas underscore its importance in contemporary drug discovery. Continued research and development efforts will be crucial to fully realize its clinical benefits and contribute to the advancement of chemical biology and pharmaceutical sciences.